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Compound of Interest

Compound Name: 2,2,4-Trimethylquinolin-6-one

CAS No.: 4071-18-5

Cat. No.: B026642 Get Quote

Executive Summary
2,2,4-Trimethylquinolin-6-one (CAS: 4071-18-5) is a conjugated quinone-imine derivative

characterized by an electrophilic

-unsaturated ketone motif.[1] Unlike its precursor, the rubber antioxidant 2,2,4-trimethyl-1,2-
dihydroquinoline (TMQ), this oxidized intermediate possesses high reactivity toward
nucleophiles (Michael addition) and reducing agents.[1]

Primary Utility:

Precursor to HTHQ: It serves as the direct oxidative gateway to 6-Hydroxy-2,2,4-trimethyl-

1,2,3,4-tetrahydroquinoline (HTHQ), a potent lipophilic antioxidant currently investigated for

Parkinson’s disease therapy.[1]

Electrophilic Functionalization: The C5 and C7 positions are susceptible to 1,4-Michael

addition, allowing for the synthesis of complex alkaloid mimics and covalent adducts

(relevant for toxicity studies and drug conjugation).
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Property Specification

IUPAC Name
2,2,4-Trimethylquinolin-6(1H)-one (often

referred to as the quinone imine form)

CAS Number 4071-18-5

Molecular Formula C₁₂H₁₃NO

Molecular Weight 187.24 g/mol

Appearance Dark orange to reddish-brown crystalline solid

Solubility
Soluble in DMSO, Ethanol, Chloroform;

Insoluble in water

Reactivity Profile

High Electrophilicity: Acts as a Michael acceptor

at C5/C7 positions.Redox Active: Easily reduced

to the hydroquinone/aminophenol state.[1]

Synthetic Pathways & Logic
The utility of TMQ-6-one lies in its position within the redox cycle of quinoline antioxidants.[1] It

acts as the "oxidized switch" that can be chemically manipulated to yield stable, bioactive

tetrahydroquinolines.

Pathway Diagram: The TMQ Redox Cycle
The following diagram illustrates the central role of TMQ-6-one in converting industrial

antioxidants (Ethoxyquin) into pharmaceutical candidates (HTHQ).[1]
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Caption: Logical flow for synthesizing pharmaceutical scaffolds from Ethoxyquin via the TMQ-6-

one intermediate.

Detailed Experimental Protocols
Protocol A: Isolation/Synthesis of TMQ-6-one
Objective: To generate the reactive quinone-imine intermediate from the commercially available

Ethoxyquin or 6-OH-TMQ.[1]

Reagents:

6-Ethoxy-2,2,4-trimethyl-1,2-dihydroquinoline (Ethoxyquin)[1][2]

Hydrobromic acid (48% aq)[1]

Ferric Chloride (FeCl₃) or Silver Oxide (Ag₂O)[1]

Dichloromethane (DCM)[1]

Methodology:

Dealkylation: Dissolve Ethoxyquin (10 mmol) in glacial acetic acid (20 mL). Add 48% HBr (50

mmol) dropwise. Reflux for 4 hours to cleave the ethyl ether.

Neutralization: Cool to RT and neutralize with NaHCO₃. Extract with Ethyl Acetate to obtain

the crude 6-hydroxy-dihydroquinoline (6-OH-TMQ).[1]

Oxidation (Critical Step): Dissolve the crude 6-OH-TMQ in DCM. Add Ag₂O (2 eq) or FeCl₃ (2

eq) at 0°C. Stir vigorously for 30 minutes. The solution will turn deep red/orange, indicating

the formation of the quinone imine (TMQ-6-one).[1]

Purification: Filter through a celite pad to remove metal salts.[1] Concentrate the filtrate.

Purify via flash chromatography (Hexane/EtOAc 4:1) to isolate the orange solid.

Quality Check:

1H NMR (CDCl3): Look for the disappearance of the ethoxy signals and the downfield shift

of aromatic protons due to the quinone carbonyl.
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Protocol B: Synthesis of HTHQ (Neuroprotective
Application)
Objective: Reduction of the TMQ-6-one intermediate to 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-

tetrahydroquinoline (HTHQ).[1] This protocol converts the intermediate into a stable drug

candidate.

Context: HTHQ has demonstrated efficacy in reducing oxidative stress and NF-κB-mediated

inflammation in Parkinson's models [1, 2].[1][3]

Reagents:

Purified TMQ-6-one (from Protocol A)

Sodium Borohydride (NaBH₄)[1]

Ethanol (Absolute)[1]

Argon atmosphere[1]

Step-by-Step:

Dissolution: Dissolve TMQ-6-one (1.87 g, 10 mmol) in absolute ethanol (50 mL) under an

Argon blanket.

Reduction: Cool the solution to 0°C. Slowly add NaBH₄ (0.76 g, 20 mmol) in small portions

over 15 minutes. Caution: Hydrogen gas evolution.

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. The deep

orange color should fade to a pale yellow or colorless solution.

Quenching: Add saturated NH₄Cl solution (10 mL) carefully to quench excess hydride.

Isolation: Evaporate ethanol under reduced pressure. Resuspend residue in water and

extract with DCM (3 x 50 mL).

Crystallization: Recrystallize the product from Benzene/Petroleum Ether to yield HTHQ as

white/off-white needles.
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Expected Yield: 75-85% Validation: Melting point 114–115°C. Mass Spec (ESI+) m/z = 192

[M+H]+.[1]

Protocol C: Michael Addition Functionalization
Objective: Use TMQ-6-one as a scaffold for covalent attachment of thiols (simulating protein

binding or creating sulfur-containing derivatives).[1]

Methodology:

Dissolve TMQ-6-one (1 eq) in Methanol.

Add the nucleophile (e.g., N-acetylcysteine or a thiol-alkane) (1.2 eq).[1]

Add catalytic Triethylamine (0.1 eq).[1]

Stir at RT for 6 hours.

The nucleophile will attack the C5 position (conjugate addition). Isolate via precipitation or

chromatography.[1]

Troubleshooting & Safety
Issue Probable Cause Corrective Action

Low Yield in Protocol A
Incomplete oxidation or over-

oxidation to polymer.[1]

Control temperature strictly at

0°C during oxidant addition.[1]

Use Ag₂O for milder

conditions.[1]

Product is Oily/Sticky
Polymerization of the quinone

imine.

Store TMQ-6-one at -20°C

under Argon. Use immediately

after synthesis.

Color Persistence in Protocol B Incomplete reduction.

Add fresh NaBH₄ and extend

reaction time. Ensure Ethanol

is dry.[1]
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Safety Warning: TMQ-6-one is a suspected genotoxin (related to Ethoxyquin metabolites).[1]

Handle in a fume hood with double nitrile gloves.[1] Avoid inhalation of dusts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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